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Compound of Interest

Compound Name:
2-chloro-N-(9-ethyl-9H-carbazol-3-

yl)acetamide

CAS No.: 379255-36-4

Cat. No.: B2366390

Get Quote

Executive Summary & Molecule Profile
In pharmaceutical development, the molecular formula C16H15ClN2O represents a typical

pharmacophore scaffold, likely a benzodiazepine derivative or a related heterocyclic

intermediate (MW ~286.76 g/mol ). While High-Resolution Mass Spectrometry (HRMS)

confirms molecular identity, it cannot definitively establish bulk purity.

This guide focuses on the Elemental Analysis (EA) of this specific compound. It contrasts the

traditional "Gold Standard" (Combustion Analysis) against modern orthogonal techniques

(qNMR) and provides the precise theoretical benchmarks required for publication in journals

such as the Journal of Medicinal Chemistry.
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Property Value Notes

Formula C16H15ClN2O
Contains Halogen (Cl) &

Heteroatoms (N, O)

Molecular Weight 286.76 g/mol
Calculated using IUPAC

standard atomic weights

Physical State Solid (Crystalline)
Hygroscopicity is a common

interference factor

Validation Standard ± 0.4%
Absolute tolerance for C, H, N

values (ACS Guidelines)

Theoretical Calculation (The Baseline)
Before any experimental work, the theoretical composition must be established with high

precision. This serves as the reference point for the "Pass/Fail" criteria.

Atomic Weights (IUPAC 2022):

C: 12.011 g/mol [1]

H: 1.008 g/mol [1][2][3]

Cl: 35.45 g/mol

N: 14.007 g/mol [1]

O: 15.999 g/mol [1]

Step-by-Step Stoichiometry
Carbon (C16):

Hydrogen (H15):

Chlorine (Cl1):

Nitrogen (N2):
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Oxygen (O1):

Total Molecular Weight (MW):

Theoretical Composition Table
Element

Mass Contribution
( g/mol )

% Composition
(Theoretical)

Acceptance Range
(±0.4%)

Carbon 192.176 67.02% 66.62% – 67.42%

Hydrogen 15.120 5.27% 4.87% – 5.67%

Nitrogen 28.014 9.77% 9.37% – 10.17%

Chlorine 35.450 12.36%

Typically not

measured in CHN

mode

Oxygen 15.999 5.58%
Calculated by

difference

Critical Insight: The presence of Chlorine (12.36%) requires specific attention. In standard CHN

analysis, halogens can interfere with the detector or require specific "halogen trap" reagents

(e.g., silver wool) in the combustion tube to prevent damage to the TCD (Thermal Conductivity

Detector).

Comparative Analysis: Method Selection
Why choose Combustion Analysis over HRMS or NMR? Below is an objective comparison of

the three primary purity validation methods.

Table 1: Performance Comparison Matrix
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Feature
Combustion Analysis

(CHN)

Quantitative NMR

(qNMR)

HRMS (High-Res

Mass Spec)

Primary Output
Bulk Purity (% by

weight)

Absolute Purity (Molar

ratio)

Molecular Identity

(Exact Mass)

Destructive?
Yes (Sample

consumed)

No (Sample

recoverable)
Yes (Trace amount)

Sample Req. 1.5 – 3.0 mg 5 – 20 mg < 0.1 mg

Precision High (±0.3%)
High (±0.5% with

internal std)
Low for quantitation

Blind Spots

Inorganic salts,

trapped

water/solvents

Proton-free impurities

(in 1H NMR)

Ion suppression, non-

ionizable impurities

Cost/Run Low ($)
Medium (

)

High (

$)

Verdict
Required for

Publication

Best for

Troubleshooting
Best for Identification

Expert Insight: The "Water Trap"
Combustion analysis is uniquely sensitive to solvation. If your C16H15ClN2O sample contains

0.5 equivalents of trapped Dichloromethane (DCM) or Water, the CHN values will deviate

significantly outside the ±0.4% range. HRMS often "misses" this because the solvent

evaporates or is not selected by the quadrupole. Therefore, CHN is the only method that

proves your solid powder is "dry" and free of solvent.

Experimental Protocol: Flash Combustion (CHN)
This protocol utilizes a standard dynamic flash combustion system (e.g., Elementar vario or

PerkinElmer 2400 Series).

Pre-requisites
Sample: C16H15ClN2O (Recrystallized and dried in vacuo at 40°C for 12 hours).
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Standard: Acetanilide (C8H9NO) or Sulfanilamide (for N/S calibration).

Equipment: Microbalance (readability 0.001 mg).

Workflow
System Conditioning: Purge the instrument with Helium (carrier gas) and Oxygen

(combustion gas). Ensure the reduction tube (Copper) is active to convert nitrogen oxides (

) to

.

Blank Run: Run 3 empty tin capsules to establish the baseline signal.

K-Factor Determination: Weigh ~2.000 mg of Acetanilide standard. Run in triplicate to

calibrate the response factor (K-factor) for C, H, and N.

Sample Weighing (Critical Step):

Place a clean tin capsule on the microbalance. Tare.

Add 1.500 mg to 2.500 mg of C16H15ClN2O.

Note: For halogenated compounds like this (Cl-containing), add a small amount of

Tungsten Trioxide (WO3) powder to the capsule. This acts as a combustion aid and

prevents the formation of volatile metal chlorides that could skew results.

Combustion:

Inject sample into the combustion tube (Temp: >950°C).

Reaction:

The halogen trap (Silver wool) removes the HCl gas.

Detection: Gases are separated via GC column and detected by TCD.

Troubleshooting the "Fail"

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2366390?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


If Carbon is found to be 65.50% (Theoretical 67.02%), the sample is likely solvated.

Calculation: If the sample is a hemi-hydrate (

), the MW becomes 295.76.

New %C =

.

Action: Re-dry the sample at a higher temperature or use qNMR to quantify the solvent.

Visualization: Purity Validation Workflow
The following diagram illustrates the decision logic for validating C16H15ClN2O, integrating

both CHN and Orthogonal methods.
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Synthesized C16H15ClN2O

Step 1: HRMS & 1H NMR
(Confirm Structure)

Step 2: Vacuum Drying
(Remove Solvents)

Step 3: Combustion Analysis
(Measure %C, %H, %N)

Is Result within ±0.4%?

PASS: High Purity (>99%)
Ready for Bio-Assay

Yes

FAIL: Impure or Solvated

No

Step 4: qNMR Analysis
(Identify Solvent/Impurity)

Recalculate for Solvate
(e.g., +0.5 H2O)

Solvent Found

Repurify (Recrystallization)

Chemical Impurity

Matches Solvate Calc

Click to download full resolution via product page
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Figure 1: Decision tree for validating small molecule purity. Note the loop-back mechanism for

repurification or solvate calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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